Cas no 1429309-30-7 ((1-(2-(Dimethylamino)pyridin-4-yl)-1H-pyrazol-4-yl)methanol)

• Product Name: (1-(2-(Dimethylamino)pyridin-4-yl)-1H-pyrazol-4-yl)methanol
• CAS No: 1429309-30-7
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• MDL: MFCD22690760
• CID: 2092539
• PubChem ID: 72699124
• Update Time: 2025-11-01

(1-(2-(Dimethylamino)pyridin-4-yl)-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(2-(Dimethylamino)pyridin-4-yl)-1H-pyrazol-4-yl)methanol
• [1-[2-(dimethylamino)pyridin-4-yl]pyrazol-4-yl]methanol
• 1-[2-(dimethylamino)-4-pyridinyl]-1H-Pyrazole-4-methanol
• CS-0334132
• 1429309-30-7
• AKOS024463527
• CS2496
• [1-(2-dimethylamino-4-pyridyl)pyrazol-4-yl]methanol
• DA-29995
• MFCD22690760
• {1-[2-(DIMETHYLAMINO)PYRIDIN-4-YL]PYRAZOL-4-YL}METHANOL

• MDL： MFCD22690760
• Inchi： 1S/C11H14N4O/c1-14(2)11-5-10(3-4-12-11)15-7-9(8-16)6-13-15/h3-7,16H,8H2,1-2H3
• InChI Key： PYAFEQSIEHDJOM-UHFFFAOYSA-N
• SMILES： OCC1C=NN(C=1)C1C=CN=C(C=1)N(C)C

Computed Properties

• Exact Mass: 218.11676108g/mol
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (1-(2-(Dimethylamino)pyridin-4-yl)-1H-pyrazol-4-yl)methanol

Introduction to (1-(2-(Dimethylamino)pyridin-4-yl)-1H-pyrazol-4-yl)methanol and Its Significance in Modern Chemical Biology

Compound with the CAS number 1429309-30-7 is a fascinating molecule that has garnered significant attention in the field of chemical biology. The molecular structure of this compound, specifically (1-(2-(Dimethylamino)pyridin-4-yl)-1H-pyrazol-4-yl)methanol, presents a unique combination of functional groups that make it a promising candidate for various biological applications. This introduction aims to provide a comprehensive overview of the compound, its properties, and the latest research findings that highlight its potential in drug discovery and therapeutic development.

The molecular framework of (1-(2-(Dimethylamino)pyridin-4-yl)-1H-pyrazol-4-yl)methanol consists of a pyrazole core linked to a dimethylamino-substituted pyridine ring through a methanol moiety. This structural arrangement endows the compound with several advantageous characteristics, including solubility, stability, and the ability to interact with biological targets. The pyrazole ring is known for its role in medicinal chemistry due to its presence in numerous bioactive molecules, while the dimethylamino group enhances lipophilicity and binding affinity.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways relevant to human health. The compound with CAS number 1429309-30-7 has emerged as a key player in this domain. Its unique structural features have been leveraged to design molecules that exhibit inhibitory activity against various enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of kinases, which are critical targets in cancer therapy.

One of the most compelling aspects of (1-(2-(Dimethylamino)pyridin-4-yl)-1H-pyrazol-4-yl)methanol is its ability to engage with multiple biological targets simultaneously. This polypharmacophoric nature makes it an attractive scaffold for developing drugs that can address complex diseases by modulating multiple pathways. The dimethylamino group, in particular, has been shown to enhance binding interactions with proteins, thereby increasing the compound's efficacy.

The synthesis of (1-(2-(Dimethylamino)pyridin-4-yl)-1H-pyrazol-4-yl)methanol involves a series of well-established organic reactions that highlight its synthetic accessibility. The use of readily available starting materials and standardized protocols makes it feasible to produce this compound on both laboratory and industrial scales. This accessibility is crucial for conducting extensive biological evaluations and optimizing its pharmacological properties.

Recent advancements in computational chemistry have further accelerated the discovery process for molecules like (1-(2-(Dimethylamino)pyridin-4-yl)-1H-pyrazol-4-yl)methanol. Molecular docking simulations have been employed to predict how this compound interacts with target proteins, providing valuable insights into its mechanism of action. These computational studies have complemented experimental efforts, enabling researchers to design more refined analogs with improved potency and selectivity.

In clinical settings, the potential applications of compounds with CAS number 1429309-30-7 are being explored across various therapeutic areas. Preclinical studies have shown promising results in terms of anti-inflammatory and anti-cancer activities. The ability of (1-(2-(Dimethylamino)pyridin-4-yl)-1H-pyrazol-4-yl)methanol to modulate key signaling pathways has led to its investigation as a therapeutic agent for chronic diseases characterized by dysregulated cellular communication.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. The pyrazole and pyridine moieties found in (1-(2-(Dimethylamino)pyridin-4-yl)-1H-pyrazol-4-yl)methanol are reminiscent of structures commonly observed in bioactive natural products. This connection has spurred interest in developing synthetic strategies that mimic natural product biosynthesis, potentially leading to novel therapeutic entities.

The future prospects for (1-(2-(Dimethylamino)pyridin-4-yl)-1H-pyrazol-4-yl)methanol are bright, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring new therapeutic indications. The integration of machine learning algorithms into drug discovery pipelines is also expected to play a significant role in identifying new derivatives of this compound that could offer enhanced therapeutic benefits.

In conclusion, the compound with CAS number 1429309-30-7, specifically identified as (1-(2-(Dimethylamino)pyridin-4-yl)-1H-pyrazol-4-ylylmethanol, represents a significant advancement in chemical biology. Its unique structural features, synthetic accessibility, and promising biological activities position it as a valuable tool for both academic research and industrial applications. As our understanding of biological systems continues to evolve, compounds like these will undoubtedly play a pivotal role in shaping the future of medicine.